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Compound of Interest

Compound Name: Thiodiglycol-d8

Cat. No.: B13437303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive explanation of the data and methodologies presented in

a typical Certificate of Analysis (CoA) for Thiodiglycol-d8 (2,2'-Thiobis(ethanol)-d8).

Understanding the components of a CoA is crucial for ensuring the quality, identity, and purity

of this isotopically labeled internal standard, which is vital for accurate quantification in various

analytical applications, particularly in toxicology and environmental monitoring.[1][2]

Thiodiglycol-d8 serves as an internal standard for the analysis of Thiodiglycol, the primary

hydrolysis product of the chemical warfare agent sulfur mustard.[1][3]

Product Identification and General Information
A Certificate of Analysis begins with fundamental identifying information for the specific lot of

Thiodiglycol-d8. This section ensures traceability and provides key physical and chemical

properties.
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Parameter Typical Specification Significance

Product Name Thiodiglycol-d8

The common name for the

deuterated analog of

Thiodiglycol.

Synonyms
2,2'-Thiobis[ethanol]-d8, Bis(2-

hydroxyethyl) Sulfide-d8

Alternative chemical names

that may be used in literature

and databases.[3]

CAS Number 1435934-55-6

A unique numerical identifier

assigned by the Chemical

Abstracts Service.[4][5]

Molecular Formula C₄H₂D₈O₂S

Describes the elemental

composition, indicating the

presence of 8 deuterium

atoms.[1]

Molecular Weight 130.24 g/mol

The mass of one mole of the

substance, reflecting the

incorporation of deuterium.[1]

[3][5][6]

Appearance Colorless Liquid

A basic physical property

confirming the expected state

and color of the material.[1][4]

Solubility
Miscible with water, methanol,

ethanol

Important information for

sample preparation and

handling.[1]

Quantitative Analysis: Purity and Isotopic
Enrichment
This section details the critical quantitative data that attests to the quality of the standard. High

chemical purity and isotopic enrichment are paramount for its function as an internal standard.
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Analytical Test Methodology Typical Specification Significance

Chemical Purity

Gas Chromatography

(GC) or High-

Performance Liquid

Chromatography

(HPLC)

≥98%

Determines the

percentage of the

desired compound

relative to any non-

isotopic impurities.[7]

[8]

Isotopic Purity

(Enrichment)

Mass Spectrometry

(MS) or Nuclear

Magnetic Resonance

(NMR) Spectroscopy

≥98%

Measures the

percentage of

molecules that contain

the desired number of

deuterium atoms.[9]

[10]

Deuterium

Incorporation

Mass Spectrometry

(MS)
≥99 atom % D

Specifies the

percentage of

deuterium at the

labeled positions.

Residual Solvents

Headspace Gas

Chromatography (HS-

GC)

Conforms to

specification (e.g.,

<0.5%)

Identifies and

quantifies any

remaining solvents

from the synthesis

and purification

process.

Water Content Karl Fischer Titration ≤0.5%

Determines the

amount of water

present, which can

affect concentration

accuracy.

Experimental Protocols
Detailed methodologies are essential for the reproducibility and validation of the analytical

results presented in the CoA.
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Purity Determination by Gas Chromatography (GC)
Objective: To separate and quantify Thiodiglycol-d8 from any volatile impurities.

Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) is

commonly used.

Procedure:

A dilute solution of the Thiodiglycol-d8 standard is prepared in a suitable solvent (e.g.,

methanol).

A small volume (typically 1 µL) of the solution is injected into the GC inlet, where it is

vaporized.

The vaporized sample is carried by an inert gas (e.g., helium) through a capillary column.

The column's stationary phase separates compounds based on their boiling points and

polarity.

As each compound elutes from the column, it is detected by the FID.

The purity is calculated based on the area of the Thiodiglycol-d8 peak relative to the total

area of all peaks in the chromatogram.

Isotopic Enrichment and Identity Confirmation by Mass
Spectrometry (MS)

Objective: To confirm the molecular weight and determine the isotopic distribution of the

deuterated compound.

Instrumentation: Typically performed using Gas Chromatography-Mass Spectrometry (GC-

MS) with Electron Impact (EI) ionization.[2]

Procedure:

The sample is introduced into the mass spectrometer, often after separation by GC.

Molecules are ionized, causing them to fragment into characteristic patterns.
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The mass-to-charge ratio (m/z) of the molecular ion and its fragments are measured.

The mass spectrum will show a cluster of peaks corresponding to molecules with varying

numbers of deuterium atoms (isotopologues).

Isotopic enrichment is calculated by comparing the intensity of the peak for the fully

deuterated molecule (d8) to the intensities of peaks for molecules with fewer deuterium

atoms (d0-d7).[9][10]

Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy

Objective: To confirm the chemical structure and the position of the deuterium labels.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Procedure:

A small amount of the sample is dissolved in a deuterated solvent (e.g., CDCl₃).

¹H NMR and ¹³C NMR spectra are acquired.

In the ¹H NMR spectrum of Thiodiglycol-d8, the signals corresponding to the hydrogens

on the ethyl groups should be absent or significantly diminished, confirming successful

deuteration.

The ¹³C NMR spectrum will show signals consistent with the carbon backbone of the

Thiodiglycol molecule.

Visualizing the Certificate of Analysis Workflow
The following diagram illustrates the logical flow of the certification process for a Thiodiglycol-
d8 standard, from synthesis to the final issuance of the CoA.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://isotope.com/enrichment
https://pubs.rsc.org/en/content/articlelanding/2023/ay/d2ay01980a
https://www.benchchem.com/product/b13437303?utm_src=pdf-body
https://www.benchchem.com/product/b13437303?utm_src=pdf-body
https://www.benchchem.com/product/b13437303?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13437303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Synthesis
of Thiodiglycol-d8

Purification

Quality Control Testing

Purity Analysis
(GC/HPLC)

Initiate

Identity & Structural
Confirmation (NMR, MS)

Isotopic Enrichment
(MS)

Additional Tests
(Water, Solvents)

Data Review and
Approval

Certificate of Analysis
Generation

Pass

Fails Specification

Fail

Final Product Release

Click to download full resolution via product page

Caption: Workflow for the certification of Thiodiglycol-d8.

Signaling Pathways and Logical Relationships
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While Thiodiglycol-d8 itself is an analytical standard and not a therapeutic agent with a

signaling pathway, we can visualize the logical relationship of its application in a typical

quantitative workflow using a stable isotope dilution assay.

Biological or
Environmental Sample

(Contains native Thiodiglycol)

Spike with known amount
of Thiodiglycol-d8 (IS)

Sample Preparation
(e.g., Extraction, Derivatization)

GC-MS or LC-MS Analysis

Detection of Analyte
and Internal Standard (IS)

Quantification
(Ratio of Analyte/IS)

Concentration of
native Thiodiglycol
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Caption: Logical workflow of a stable isotope dilution assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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